2-(8-(4-methoxyphenyl)-1-methyl-2,4-dioxo-7,8-dihydro-1H-imidazo[2,1-f]purin-3(2H,4H,6H)-yl)acetic acid

• IUPAC Name: 2-[6-(4-methoxyphenyl)-4-methyl-1,3-dioxo-7,8-dihydropurino[7,8-a]imidazol-2-yl]acetic acid
• InChI: InChI=1S/C17H17N5O5/c1-19-14-13(15(25)22(17(19)26)9-12(23)24)21-8-7-20(16(21)18-14)10-3-5-11(27-2)6-4-10/h3-6H,7-9H2,1-2H3,(H,23,24)
• InChI Key: LKYVAPXDTXTKOD-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)N(C1=O)CC(=O)O)N3CCN(C3=N2)C4=CC=C(C=C4)OC
• Molecular Formula: C17H17N5O5
• Molecular Weight: 371.3 g/mol

Description

2-(8-(4-methoxyphenyl)-1-methyl-2,4-dioxo-7,8-dihydro-1H-imidazo[2,1-f]purin-3(2H,4H,6H)-yl)acetic acid is a useful research compound. Its molecular formula is C17H17N5O5 and its molecular weight is 371.353. The purity is usually 95%.
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Scientific Research Applications

Biological Activity and Antiviral Applications

The compound has been studied for its biological activity, particularly against viruses. A study synthesized a series of novel 9-substituted (2-(3H-imidazo[1,2-a]purin-3-yl)ethoxy)methylphosphonic and 4-substituted (2-(1H-imidazo[2,1-b]purin-1-yl)ethoxy)methylphosphonic acids as tricyclic etheno analogs. These compounds demonstrated modest activity against varicella-zoster virus (VZV) and human cytomegalovirus (HCMV), with one compound showing marked activity against these viruses (Hořejší et al., 2006).

Synthesis and Anti-inflammatory Properties

Another research avenue involves the synthesis and evaluation of the compound's anti-inflammatory properties. A study on the Mannich reaction for synthesizing Tetrahydro Pyrimido Benzimidazolyl Coumarins revealed that certain synthesized compounds demonstrated promising anti-inflammatory activity (Madhura et al., 2014).

Solid-phase Synthesis and Antimicrobial Activity

The solid-phase synthesis method of the compound has also been explored. One study developed a method for solid-supported synthesis of N,N-disubstituted (3H-imidazo[2,1-i]purin-7-yl)methyl amines. This library synthesis explored various biological activities and introduced a convenient pathway for synthesizing tricyclic purine derivatives (Karskela & Lönnberg, 2006). Furthermore, another study synthesized a series of compounds bearing the imidazo[2,1-b]thiazole moiety and assessed them for antibacterial, antifungal, and antituberculosis activities, revealing promising antimicrobial activities (Güzeldemirci & Küçükbasmacı, 2010).

Radiochemistry and Imaging Applications

The compound has potential applications in radiochemistry and imaging, as demonstrated in a study focusing on the synthesis of carbon-11-labeled imidazopyridine- and purine-thioacetamide derivatives. These derivatives were considered potential PET tracers for imaging of nucleotide pyrophosphatase/phosphodiesterase 1 (NPP1), showing high radiochemical yields and purity (Gao, Wang, & Zheng, 2016).